Lysergamides
Lysergamides are a class of psychoactive compounds that structurally resemble lysergic acid, which is derived from ergot alkaloids found in certain fungi. The most well-known member of this class is LSD (lysergic acid diethylamide), developed in 1938 by Albert Hofmann. Lysergamides exhibit a wide range of psychoactive effects when ingested, including altered perceptions, mood changes, and enhanced sensory experiences. These compounds are not only of scientific interest due to their unique structure and mechanism of action but also have significant historical and cultural implications as they were used in religious ceremonies by indigenous cultures before their widespread use in psychiatric research and experimental therapy.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Methylergometrine maleate | 57432-61-8 | C24H29N3O6 |
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Ergonovine maleate | 129-51-1 | C23H27N3O6 |
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Ergosine | 561-94-4 | C30H37N5O5 |
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Ergocornine | 564-36-3 | C31H39N5O5 |
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Dihydro α-Ergocryptine | 25447-66-9 | C32H43N5O5 |
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ERGOCRYPTINE MESYLATE | 2706-66-3 | C33H45N5O8S |
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Ergocornine; Me ether | 112767-18-7 | C32H41N5O5 |
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8-alpha-Hydroxy-alpha-ergokryptine | 186805-44-7 | C32H41N5O6 |
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Paspalic acid; 10-Hydroxy, 10-epimer, amide | 149716-82-5 | C16H17N3O2 |
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Lysergic acid; (+)-form, 8-Epimer, 8-hydroxy, amide | 124709-37-1 | C16H17N3O2 |
Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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